Cas no 30452-00-7 (methyl 3-bromo-2,2-dimethylpropanoate)

Methyl 3-bromo-2,2-dimethylpropanoate is a brominated ester compound with the molecular formula C6H11BrO2. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a bromine substituent and an ester group enables selective functionalization, making it valuable for nucleophilic substitution and coupling reactions. Its stable, branched alkyl structure enhances steric control in synthetic pathways. The compound is typically a clear to pale yellow liquid with moderate volatility, requiring storage under inert conditions to prevent degradation. Its well-defined reactivity profile and high purity make it a reliable choice for precision chemical applications.

methyl 3-bromo-2,2-dimethylpropanoate structure

30452-00-7 structure

Product Name:methyl 3-bromo-2,2-dimethylpropanoate

CAS No:30452-00-7

MF:C₆H₁₁BrO₂

MW:195.054341554642

CID:1442833

PubChem ID:19604604

Update Time:2025-06-09

methyl 3-bromo-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 3-bromo-2,2-dimethyl-, methyl ester
- methyl 3-bromo-2,2-dimethylpropanoate
- AMHWPZMEUOZYNT-UHFFFAOYSA-N
- DB-086687
- 3-bromo-2,2-dimethyl-propionic acid methyl ester
- 3-bromo-2,2-dimethylpropionic acid methyl ester
- G69413
- MFCD20621611
- SCHEMBL116575
- CS-0140565
- 30452-00-7
- EN300-1387278
- SY296762
- methyl3-bromo-2,2-dimethylpropanoate
- Inchi： 1S/C6H11BrO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
- InChI Key： AMHWPZMEUOZYNT-UHFFFAOYSA-N
- SMILES： BrCC(C(=O)OC)(C)C

Computed Properties

Exact Mass: 193.99423
Monoisotopic Mass: 193.994
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 1.7

Experimental Properties

PSA: 26.3

methyl 3-bromo-2,2-dimethylpropanoate Pricemore >>

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